![molecular formula C23H26N2O4 B14532009 N,N'-[Propane-2,2-diyldi(4,1-phenylene)]bis(N-acetylacetamide) CAS No. 62715-77-9](/img/structure/B14532009.png)
N,N'-[Propane-2,2-diyldi(4,1-phenylene)]bis(N-acetylacetamide)
Overview
Description
N,N’-[Propane-2,2-diyldi(4,1-phenylene)]bis(N-acetylacetamide): is a chemical compound characterized by its unique structure, which includes a propane-2,2-diyl core linked to phenylene groups and further connected to N-acetylacetamide moieties
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of N,N’-[Propane-2,2-diyldi(4,1-phenylene)]bis(N-acetylacetamide) typically involves the reaction of propane-2,2-diyl bis(4,1-phenylene) with N-acetylacetamide under controlled conditions. The reaction is often carried out in the presence of a catalyst to facilitate the formation of the desired product. The specific reaction conditions, such as temperature, solvent, and reaction time, can vary depending on the desired yield and purity of the compound.
Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to remove any impurities and obtain the final product in its pure form.
Chemical Reactions Analysis
Types of Reactions: N,N’-[Propane-2,2-diyldi(4,1-phenylene)]bis(N-acetylacetamide) can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.
Reduction: Reduction reactions can be carried out to modify the functional groups within the compound.
Substitution: The phenylene groups can undergo substitution reactions with different reagents to introduce new functional groups.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide can be used.
Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are typically employed.
Substitution: Various electrophiles or nucleophiles can be used depending on the desired substitution.
Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized phenylene derivatives, while substitution reactions can introduce new functional groups onto the phenylene rings.
Scientific Research Applications
Chemistry: In chemistry, N,N’-[Propane-2,2-diyldi(4,1-phenylene)]bis(N-acetylacetamide) is used as a building block for the synthesis of more complex molecules
Biology: The compound may be explored for its potential biological activities, including its interactions with biological macromolecules. Research in this area could lead to the development of new pharmaceuticals or bioactive compounds.
Medicine: In medicine, the compound’s potential therapeutic properties are of interest. Studies may focus on its ability to interact with specific biological targets, leading to the development of new drugs or therapeutic agents.
Industry: Industrially, the compound can be used in the production of advanced materials, such as polymers or coatings, due to its unique chemical properties.
Mechanism of Action
The mechanism of action of N,N’-[Propane-2,2-diyldi(4,1-phenylene)]bis(N-acetylacetamide) involves its interaction with specific molecular targets. The compound’s structure allows it to bind to certain proteins or enzymes, potentially modulating their activity. The pathways involved in these interactions can vary depending on the specific application and target.
Comparison with Similar Compounds
- N,N’-[Propane-2,2-diyldi(4,1-phenylene)]bis(N-acetylacetamide)
- N,N’-[Propane-2,2-diyldi(4,1-phenylene)]bis[4-methyl-N-(4-methylphenyl)aniline]
- N,N’-[biphenyl-4,4’-diyldi(2R)propane-2,1-diyl]dimethanesulfonamide
Uniqueness: N,N’-[Propane-2,2-diyldi(4,1-phenylene)]bis(N-acetylacetamide) is unique due to its specific combination of functional groups and structural features. This uniqueness allows it to exhibit distinct chemical and biological properties compared to other similar compounds. For example, its ability to undergo specific chemical reactions and its potential interactions with biological targets make it a valuable compound for research and industrial applications.
Properties
CAS No. |
62715-77-9 |
|---|---|
Molecular Formula |
C23H26N2O4 |
Molecular Weight |
394.5 g/mol |
IUPAC Name |
N-acetyl-N-[4-[2-[4-(diacetylamino)phenyl]propan-2-yl]phenyl]acetamide |
InChI |
InChI=1S/C23H26N2O4/c1-15(26)24(16(2)27)21-11-7-19(8-12-21)23(5,6)20-9-13-22(14-10-20)25(17(3)28)18(4)29/h7-14H,1-6H3 |
InChI Key |
IMQANHDDMUIDCD-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)N(C1=CC=C(C=C1)C(C)(C)C2=CC=C(C=C2)N(C(=O)C)C(=O)C)C(=O)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
